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Compound of Interest

Compound Name: 1-Chloro-3-methylpentane

Cat. No.: B2815331 Get Quote

An In-depth Technical Guide to 1-Chloro-3-
methylpentane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Chloro-3-methylpentane, a

halogenated alkane with applications in organic synthesis. This document details its chemical

and physical properties, provides experimental protocols for its synthesis and reactions, and

includes visualizations of key chemical processes.

Core Data Presentation
Chemical and Physical Properties
Quantitative data for 1-Chloro-3-methylpentane is summarized in the table below. It is

important to note that while some experimental data for related isomers is available, specific

experimental values for 1-Chloro-3-methylpentane are not widely published. The data

presented here are primarily computed values sourced from comprehensive chemical

databases.
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Property Value Source

CAS Number 62016-93-7 [1][2]

Molecular Formula C₆H₁₃Cl [1][2]

Molecular Weight 120.62 g/mol [1][3]

IUPAC Name 1-chloro-3-methylpentane [1]

Canonical SMILES CCC(C)CCCl [1]

InChI
InChI=1S/C6H13Cl/c1-3-6(2)4-

5-7/h6H,3-5H2,1-2H3
[1]

InChIKey
NRLWLQUJUTWEJD-

UHFFFAOYSA-N
[1]

XLogP3-AA (Computed) 3.0 [3]

Topological Polar Surface Area

(Computed)
0 Å² [1]

Heavy Atom Count

(Computed)
7

Rotatable Bond Count

(Computed)
3

Complexity (Computed) 80.6

Experimental Protocols
Detailed methodologies for the synthesis and key reactions of 1-Chloro-3-methylpentane are

provided below. These protocols are based on established organic chemistry principles and

procedures for similar compounds.

Synthesis of 1-Chloro-3-methylpentane
1. From 3-Methylpentan-1-ol via Nucleophilic Substitution with Thionyl Chloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methylpentane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62016-93-7&Mask=2000
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methylpentane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62016-93-7&Mask=2000
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/3R_-1-chloro-3-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/3R_-1-chloro-3-methylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methylpentane
https://www.benchchem.com/product/b2815331?utm_src=pdf-body
https://www.benchchem.com/product/b2815331?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2815331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method involves the conversion of the primary alcohol, 3-methylpentan-1-ol, to the

corresponding alkyl chloride using thionyl chloride.

Materials:

3-Methylpentan-1-ol

Thionyl chloride (SOCl₂)

Pyridine (optional, as a scavenger for HCl)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle,

separatory funnel, distillation apparatus.

Procedure:

In a dry round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux

condenser, dissolve 3-methylpentan-1-ol in anhydrous diethyl ether under an inert

atmosphere (e.g., nitrogen or argon).

Cool the flask in an ice bath to 0°C.

Slowly add thionyl chloride dropwise from the dropping funnel to the stirred solution. If

pyridine is used, it can be added prior to the thionyl chloride.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Gently reflux the mixture for 1-2 hours using a heating mantle.

Cool the reaction mixture to room temperature and carefully pour it over crushed ice.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2815331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate

solution to neutralize any excess acid.

Separate the organic layer and wash it with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by

rotary evaporation.

Purify the crude 1-Chloro-3-methylpentane by distillation.

2. From 3-Methylpentane via Free Radical Chlorination

This method involves the direct chlorination of 3-methylpentane using a free radical initiator,

typically UV light. It's important to note that this method will produce a mixture of chlorinated

isomers, and separation of the desired 1-Chloro-3-methylpentane would be necessary.[4]

Materials:

3-Methylpentane

Chlorine gas (Cl₂) or Sulfuryl chloride (SO₂Cl₂)

A free radical initiator (e.g., AIBN) or a UV lamp

Anhydrous sodium carbonate

Distillation apparatus

Procedure:

Place 3-methylpentane in a reaction vessel equipped with a gas inlet, a condenser, and a

stirrer.

Initiate the reaction by either irradiating the mixture with a UV lamp or by adding a catalytic

amount of a free radical initiator and heating.

Slowly bubble chlorine gas through the reaction mixture or add sulfuryl chloride dropwise.
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Monitor the reaction progress using gas chromatography (GC).

Once the desired level of conversion is achieved, stop the reaction and neutralize any

remaining acid by washing with a dilute solution of anhydrous sodium carbonate.

Dry the organic layer and fractionally distill the mixture to isolate 1-Chloro-3-methylpentane
from other isomers and unreacted starting material.

Key Reactions of 1-Chloro-3-methylpentane
1. SN2 Reaction with Sodium Iodide (Finkelstein Reaction)

This is a classic example of a bimolecular nucleophilic substitution (SN2) reaction where the

chlorine atom is displaced by an iodide ion.[5][6]

Materials:

1-Chloro-3-methylpentane

Sodium iodide (NaI)

Acetone (anhydrous)

Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle.

Procedure:

In a round-bottom flask, dissolve sodium iodide in anhydrous acetone.

Add 1-Chloro-3-methylpentane to the solution.

Reflux the mixture with stirring. The reaction progress can be monitored by the formation of a

white precipitate (sodium chloride), which is insoluble in acetone.

After the reaction is complete (as determined by TLC or GC), cool the mixture to room

temperature.

Filter off the sodium chloride precipitate.
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Evaporate the acetone from the filtrate.

The remaining residue can be purified by distillation to yield 1-Iodo-3-methylpentane.

Mandatory Visualizations
The following diagrams, generated using the DOT language, illustrate the key chemical

processes described in this guide.
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Caption: Synthesis of 1-Chloro-3-methylpentane from 3-Methylpentan-1-ol.
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Caption: Free radical chlorination of 3-Methylpentane leading to a mixture of products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
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chloro-3-methylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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